Cas no 2228563-83-3 (2-(2-chloro-6-methylphenyl)propan-2-ol)

• Product Name: 2-(2-chloro-6-methylphenyl)propan-2-ol
• CAS No: 2228563-83-3
• MF: C₁₀H₁₃ClO
• MW: 184.662622213364
• CID: 5946115
• PubChem ID: 165714794
• Update Time: 2025-05-25

2-(2-chloro-6-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-methylphenyl)propan-2-ol
• 2228563-83-3
• EN300-1979289

• Inchi： 1S/C10H13ClO/c1-7-5-4-6-8(11)9(7)10(2,3)12/h4-6,12H,1-3H3
• InChI Key： DZKRYQSHHKETFX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1C(C)(C)O

Computed Properties

• Exact Mass: 184.0654927g/mol
• Monoisotopic Mass: 184.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(2-chloro-6-methylphenyl)propan-2-ol

Comprehensive Overview of 2-(2-Chloro-6-methylphenyl)propan-2-ol (CAS No. 2228563-83-3): Properties, Applications, and Industry Insights

The chemical compound 2-(2-chloro-6-methylphenyl)propan-2-ol (CAS No. 2228563-83-3) has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and specialty chemicals. With the increasing demand for chlorinated aromatic compounds and methyl-substituted phenyl derivatives, this molecule stands out for its unique structural features and functional adaptability. Researchers and industry professionals frequently search for terms like "synthesis of 2-(2-chloro-6-methylphenyl)propan-2-ol", "CAS 2228563-83-3 uses", and "safety profile of chloro-methylphenyl alcohols", reflecting its relevance in modern chemical R&D.

Structurally, 2-(2-chloro-6-methylphenyl)propan-2-ol belongs to the family of aryl-substituted secondary alcohols, characterized by a chloro group at the ortho position and a methyl group on the phenyl ring. This configuration imparts distinct reactivity patterns, making it valuable for intermediate synthesis in drug discovery. Recent studies highlight its role in constructing chiral building blocks for APIs (Active Pharmaceutical Ingredients), aligning with the pharmaceutical industry's focus on stereoselective synthesis and green chemistry.

From an industrial perspective, the compound's stability under mild conditions and compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig) have spurred innovations in catalytic processes. Environmental concerns and regulatory shifts toward sustainable halogenation methods have also driven research into optimizing its production. Searches for "eco-friendly synthesis of CAS 2228563-83-3" and "biodegradability of chloro-methylphenyl compounds" underscore these trends.

In agrochemical applications, 2-(2-chloro-6-methylphenyl)propan-2-ol serves as a precursor for herbicides and fungicides, addressing global demands for crop protection chemicals. Its efficacy in inhibiting fungal growth while maintaining low toxicity profiles aligns with the precision agriculture movement. Notably, queries like "agrochemical intermediates with CAS 2228563-83-3" and "chlorophenyl derivatives in pest control" dominate agricultural chemistry forums.

Analytical characterization of this compound typically involves GC-MS, NMR spectroscopy, and HPLC purity testing, ensuring compliance with stringent quality standards. The rise of AI-assisted molecular design has further accelerated its exploration, with computational models predicting novel derivatives for targeted applications. This synergy between experimental and in silico approaches resonates with searches for "machine learning in chemical synthesis" and "digital transformation in lab workflows".

Looking ahead, 2-(2-chloro-6-methylphenyl)propan-2-ol is poised to play a pivotal role in emerging fields such as material science (e.g., polymer additives) and flavor/fragrance chemistry. Its balanced lipophilicity and moderate polarity make it adaptable to diverse formulations. As industries prioritize circular economy principles, recycling protocols for chloro-methylphenyl intermediates are gaining traction—a topic frequently queried as "waste valorization of aromatic alcohols".

In summary, the multifaceted utility of CAS 2228563-83-3 reflects broader shifts toward functionalized aromatics and sustainable chemical manufacturing. By addressing both technical specifications and user-driven queries, this overview bridges the gap between academic research and industrial pragmatism, offering actionable insights for stakeholders across the chemical value chain.